Cas no 2138556-19-9 (2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138556-19-9
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 6309875
• PubChem ID: 165490308
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• EN300-1140949
• 2-{[(tert-butoxy)carbonyl]amino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• 2138556-19-9

• Inchi： 1S/C15H23N3O4/c1-10-7-8-18(17-10)9-15(12(19)20,11-5-6-11)16-13(21)22-14(2,3)4/h7-8,11H,5-6,9H2,1-4H3,(H,16,21)(H,19,20)
• InChI Key： DLPDSEQLBWCVSL-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CC(C)=N1)(C1CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid

2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid, identified by the CAS number 2138556-19-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a propanoic acid backbone, which serves as the central framework. Attached to this backbone are several functional groups, including a tert-butoxy carbonyl amino group, a cyclopropyl group, and a 3-methylpyrazole moiety. These groups contribute to the compound's chemical reactivity and biological interactions. The tert-butoxy carbonyl amino group, often abbreviated as Boc, is a well-known protecting group in organic synthesis, playing a crucial role in peptide synthesis and other chemical transformations.

Recent studies have highlighted the importance of cyclopropyl groups in drug design due to their unique electronic properties and ability to induce steric effects. In this compound, the cyclopropyl group is strategically positioned to influence the molecule's conformation and stability. Additionally, the presence of the 3-methylpyrazole ring introduces aromaticity and potential hydrogen bonding capabilities, further enhancing the compound's versatility in biochemical interactions.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The Boc protecting group facilitates controlled deprotection steps during peptide synthesis, ensuring precise control over the final product's structure and function.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and deprotection steps. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields and purity levels. This approach aligns with current trends toward sustainable and efficient chemical manufacturing practices.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods provide critical insights into the molecule's stability under various conditions and its compatibility with different solvents or reaction media.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability for industrial applications. Additionally, investigations into its pharmacokinetic properties are underway to evaluate its potential as an active pharmaceutical ingredient (API). The integration of computational chemistry tools, such as molecular docking studies, has further illuminated its binding affinities toward various biological targets.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid represents a valuable addition to the arsenal of advanced organic compounds with diverse applications in drug discovery and chemical synthesis. Its unique structural features and promising biological profile make it an area of continued scientific interest and exploration.